N-(5-chloropyridin-2-yl)-2-[(2-cyclopropyloxolan-3-yl)amino]propanamide

• IUPAC Name: N-(5-chloropyridin-2-yl)-2-[(2-cyclopropyloxolan-3-yl)amino]propanamide
• InChI: InChI=1S/C15H20ClN3O2/c1-9(15(20)19-13-5-4-11(16)8-17-13)18-12-6-7-21-14(12)10-2-3-10/h4-5,8-10,12,14,18H,2-3,6-7H2,1H3,(H,17,19,20)
• InChI Key: XMJCNVRTKQTEAG-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=NC=C(C=C1)Cl)NC2CCOC2C3CC3
• Molecular Formula: C15H20ClN3O2
• Molecular Weight: 309.79 g/mol

Description

N-(5-chloropyridin-2-yl)-2-[(2-cyclopropyloxolan-3-yl)amino]propanamide is a synthetic organic compound that belongs to the class of amides

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(5-chloropyridin-2-yl)-2-[(2-cyclopropyloxolan-3-yl)amino]propanamide typically involves multi-step organic reactions. One common approach is to start with the chlorination of pyridine to obtain 5-chloropyridine. This intermediate is then subjected to a series of reactions, including amination and cyclopropylation, to introduce the cyclopropyloxolan group. The final step involves the formation of the amide bond through a condensation reaction with propanamide.

Industrial Production Methods

Industrial production of this compound may involve optimized reaction conditions to maximize yield and purity. This includes the use of specific catalysts, solvents, and temperature control to ensure efficient synthesis. The process may also involve purification steps such as recrystallization or chromatography to obtain the desired product.

Chemical Reactions Analysis

Types of Reactions

N-(5-chloropyridin-2-yl)-2-[(2-cyclopropyloxolan-3-yl)amino]propanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to remove oxygen atoms or reduce double bonds.

Substitution: The chloropyridine moiety can undergo nucleophilic substitution reactions, where the chlorine atom is replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are often used.

Substitution: Nucleophiles like amines, thiols, and alkoxides can be used in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction can produce deoxygenated compounds.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and antimicrobial effects.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(5-chloropyridin-2-yl)-2-[(2-cyclopropyloxolan-3-yl)amino]propanamide involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins that play a role in biological processes. The compound’s effects are mediated through binding to these targets and modulating their activity, leading to various physiological outcomes.

Comparison with Similar Compounds

Similar Compounds

N-(5-chloropyridin-2-yl)-2-[(2-cyclopropyloxolan-3-yl)amino]acetamide: Similar structure but with an acetamide group instead of propanamide.

N-(5-chloropyridin-2-yl)-2-[(2-cyclopropyloxolan-3-yl)amino]butanamide: Similar structure but with a butanamide group instead of propanamide.

Uniqueness

N-(5-chloropyridin-2-yl)-2-[(2-cyclopropyloxolan-3-yl)amino]propanamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties